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Compound of Interest

Compound Name: Cadusafos

CAS No.: 95465-99-9

Cat. No.: B1668200 Get Quote

Executive Synthesis
Cadusafos (S,S-di-sec-butyl O-ethyl phosphorodithioate) represents a distinct class of

organophosphate (OP) nematicides utilized primarily for the control of Meloidogyne spp. (Root-

knot), Pratylenchus spp. (Lesion), and Rotylenchulus reniformis (Reniform) nematodes.[1][2]

Unlike carbamates which induce reversible inhibition, Cadusafos functions as a potent,

pseudo-irreversible inhibitor of acetylcholinesterase (AChE).

This guide dissects the molecular interaction at the synaptic cleft, the soil-phase

pharmacokinetics that determine bioavailability, and the standardized protocols required to

validate its efficacy in a research setting.

Chemical Identity & Physicochemical Drivers
To understand the efficacy of Cadusafos, one must first analyze its mobility profile. Unlike

fumigants that rely on vapor pressure, Cadusafos relies on soil water redistribution.
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Property Value Implication for Application

IUPAC Name
S,S-di-sec-butyl O-ethyl

phosphorodithioate

Unique dithioate structure

confers stability against rapid

hydrolysis compared to older

OPs.

Water Solubility 248 mg/L (20°C)

Moderate solubility allows for

effective distribution in the

rhizosphere without excessive

leaching in heavy soils.

Koc (Soil Adsorption) 144 - 351 mL/g

Classified as Moderately

Mobile. It binds sufficiently to

organic matter to remain in the

root zone but moves enough to

contact nematodes.

Log P (Octanol/Water) 3.9

High lipophilicity facilitates

rapid cuticular penetration of

the nematode.

Vapor Pressure 1.2 x 10⁻¹ mPa

Low volatility; requires

mechanical incorporation or

irrigation for activation.

Pharmacodynamics: The Mode of Action (MoA)
The lethality of Cadusafos is predicated on the disruption of cholinergic neurotransmission.

The Molecular Mechanism
In a functioning nematode nervous system, acetylcholine (ACh) is released into the synaptic

cleft to transmit nerve impulses. Once the signal is sent, the enzyme Acetylcholinesterase

(AChE) hydrolyzes ACh into choline and acetate, resetting the synapse.[3]

Cadusafos acts as a suicide substrate.

Penetration: Due to its high Log P (3.9), Cadusafos rapidly traverses the nematode cuticle.
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Binding: The phosphorus atom of Cadusafos attacks the hydroxyl group of the Serine

residue within the catalytic triad (Serine-Histidine-Glutamate) of the AChE active site.

Phosphorylation: The enzyme becomes phosphorylated. Unlike the carbamylated enzyme

(which hydrolyzes slowly), the phosphorylated AChE is extremely stable.

Aging: Over time, the "aging" process (dealkylation) can make this inhibition permanent.

Systemic Failure: ACh accumulates in the synapse, causing continuous stimulation of post-

synaptic receptors. This results in hyperexcitation, tetanic paralysis, and eventual death of

the nematode.

Visualization of Synaptic Blockade
The following diagram illustrates the interruption of the cholinergic pathway by Cadusafos.
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Figure 1: Mechanism of synaptic failure. Cadusafos phosphorylates AChE, preventing ACh

hydrolysis and leading to fatal hyperexcitation.

Experimental Validation: The Modified Ellman Assay
To quantify the potency of Cadusafos against a specific nematode population (e.g., to test for

resistance), the Ellman Assay is the gold standard. This colorimetric assay measures the

production of thiocholine.

Protocol Logic
We use Acetylthiocholine (ATCh) as a surrogate substrate. When hydrolyzed by active AChE, it

produces thiocholine.[4] Thiocholine reacts with DTNB (Ellman's Reagent) to produce a yellow

anion (TNB) measurable at 412 nm.

If Cadusafos works: AChE is inhibited

No Thiocholine

No Yellow Color.

Step-by-Step Workflow
Reagents:

Buffer: 0.1 M Phosphate buffer (pH 8.0).

Substrate: 75 mM Acetylthiocholine iodide (ATCh).

Chromogen: 10 mM DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)).

Enzyme Source: Homogenized J2 nematodes (approx. 2000 J2/mL).

Procedure:

Extraction: Homogenize nematodes in ice-cold phosphate buffer containing 0.1% Triton X-

100 (to solubilize membrane-bound AChE). Centrifuge at 10,000g for 10 min; collect

supernatant.
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Incubation: In a 96-well microplate, add:

140 µL Buffer

20 µL Cadusafos solution (serial dilutions)

20 µL Enzyme supernatant

Incubate for 30 minutes at 25°C.

Reaction: Add 10 µL DTNB and 10 µL ATCh.

Measurement: Monitor absorbance at 412 nm every 30 seconds for 5 minutes (Kinetic

Mode).

Calculation: Determine the slope (velocity) and calculate % Inhibition relative to the solvent

control.

Assay Visualization
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Figure 2: Workflow for the modified Ellman Assay to determine Cadusafos IC50 values in

nematode populations.

Efficacy & Resistance Management
Cadusafos is often used when carbamate resistance is suspected, as cross-resistance

between these classes is not always absolute, though they target the same enzyme.

Comparative Efficacy Data (Root-Knot Nematode)
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The following data synthesizes typical efficacy ranges found in technical literature (e.g., M.

incognita on Tomato).

Treatment Formulation
Application
Rate

Galling Index
Reduction (%)

J2 Soil
Population
Reduction (%)

Cadusafos 10G (Granular) 2 kg a.i./ha 77 - 85% 86 - 92%

Oxamyl 24L (Liquid) 2 kg a.i./ha 81 - 88% 87 - 94%

Control - - 0% 0%

Note: While Oxamyl shows slightly higher immediate knockdown due to systemic mobility,

Cadusafos often provides longer residual control due to its soil stability.

Resistance Mitigation Strategy
To prevent the selection of AChE-insensitive nematode strains:

Rotation: Do not apply Cadusafos for more than one crop cycle per year. Rotate with non-

AChE inhibitors like Fluopyram (Succinate Dehydrogenase Inhibitor) or Abamectin (Chloride

Channel Activator).

Soil Health: Enhance soil microbial activity. While microbes degrade Cadusafos (reducing

persistence), a healthy rhizosphere reduces nematode stress on the plant, allowing lower

effective doses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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